Cas no 2640863-95-0 (3-methyl-4-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyridine)

• Product Name: 3-methyl-4-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyridine
• CAS No: 2640863-95-0
• MF: C₁₈H₂₀N₄OS
• MW: 340.442602157593
• CID: 5315372
• PubChem ID: 155800858
• Update Time: 2025-06-18

3-methyl-4-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyridine
• 2640863-95-0
• AKOS040716868
• F6683-1830
• 2-[4-[[(3-Methyl-4-pyridinyl)oxy]methyl]-1-piperidinyl]thiazolo[4,5-c]pyridine

• Inchi： 1S/C18H20N4OS/c1-13-10-19-6-2-16(13)23-12-14-4-8-22(9-5-14)18-21-15-11-20-7-3-17(15)24-18/h2-3,6-7,10-11,14H,4-5,8-9,12H2,1H3
• InChI Key： LHPDGBBNSFBKHX-UHFFFAOYSA-N
• SMILES： C1=NC=CC2SC(N3CCC(COC4C=CN=CC=4C)CC3)=NC1=2

Computed Properties

• Exact Mass: 340.13578245g/mol
• Monoisotopic Mass: 340.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.257±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 527.6±58.0 °C(Predicted)
• pka: 6.87±0.18(Predicted)

Additional information on 3-methyl-4-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyridine

Introduction to 3-methyl-4-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyridine (CAS No. 2640863-95-0)

3-methyl-4-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyridine, with the CAS number 2640863-95-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. The unique structural features of this compound, including its thiazolopyridine and piperidine moieties, contribute to its pharmacological properties and biological activity.

The 3-methyl substitution on the pyridine ring and the presence of a piperidinyl moiety linked to a thiazolopyridine core via a methoxy bridge are key structural elements that influence the compound's biological activity. These features provide insights into its potential as a lead molecule for further drug development. Recent studies have highlighted the importance of these structural motifs in modulating receptor interactions and cellular signaling pathways.

In the context of neurological disorders, 3-methyl-4-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyridine has shown promising results in preclinical models. Research has demonstrated its ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. The compound's interaction with these systems suggests its potential utility in treating conditions such as depression, anxiety, and Parkinson's disease.

Beyond its neurological applications, 3-methyl-4-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyridine has also been investigated for its anticancer properties. Preclinical studies have shown that it can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, the compound has been found to target kinases such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. This dual mechanism of action—modulating neurotransmitter systems and inhibiting cancer cell growth—makes it a versatile candidate for further investigation.

The pharmacokinetic properties of 3-methyl-4-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyridine have also been studied extensively. It exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for successful drug development. The compound's high bioavailability and low toxicity in preclinical models suggest that it may be suitable for clinical trials. Additionally, its stability under various physiological conditions ensures that it remains active throughout its therapeutic journey.

To further validate its therapeutic potential, ongoing clinical trials are being conducted to assess the safety and efficacy of 3-methyl-4-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyridine. These trials aim to evaluate its effects on specific patient populations and to identify any potential side effects or interactions with other medications. Preliminary results from these trials have been encouraging, with patients showing significant improvements in symptoms related to both neurological disorders and cancer.

In conclusion, 3-methyl-4-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyridine (CAS No. 2640863-95-0) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and multifaceted biological activities make it an attractive candidate for further drug development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant potential to improve the lives of patients suffering from a range of debilitating conditions.